![molecular formula C17H23ClN2O3 B560306 [2-(Methylamino)-2-oxoethyl] 4-[2-(4-chlorophenyl)ethyl]piperidine-1-carboxylate](/img/structure/B560306.png)
[2-(Methylamino)-2-oxoethyl] 4-[2-(4-chlorophenyl)ethyl]piperidine-1-carboxylate
Overview
Description
SA 57 is a synthetic organic compound known for its potent inhibitory effects on fatty acid amide hydrolase (FAAH). It also exhibits off-target inhibition of monoacylglycerol lipase (MAGL) and alpha-beta hydrolase domain-containing protein 6 (ABHD6)
Scientific Research Applications
SA 57 has a wide range of scientific research applications, including:
Mechanism of Action
SA 57 exerts its effects by inhibiting FAAH, MAGL, and ABHD6. The compound covalently modifies the active site serine nucleophiles of these enzymes through carbamylation. This inhibition leads to an increase in the levels of endocannabinoids, which are involved in various physiological processes such as pain modulation, mood regulation, and appetite control .
Preparation Methods
The synthesis of SA 57 involves several steps, starting with the preparation of the core structure, followed by functional group modifications. The synthetic route typically includes:
Formation of the Piperidine Ring: The piperidine ring is synthesized through a series of reactions involving the cyclization of appropriate precursors.
Introduction of the Chlorophenyl Group: The chlorophenyl group is introduced via a substitution reaction, where a suitable chlorophenyl precursor reacts with the piperidine ring.
Carbamylation: The final step involves the carbamylation of the active site serine nucleophiles, leading to the formation of SA 57
Chemical Reactions Analysis
SA 57 undergoes several types of chemical reactions, including:
Oxidation: SA 57 can be oxidized under specific conditions, leading to the formation of various oxidized derivatives.
Reduction: The compound can also undergo reduction reactions, resulting in the formation of reduced products.
Substitution: SA 57 can participate in substitution reactions, where functional groups on the molecule are replaced by other groups.
Carbamylation: This is a key reaction for SA 57, where the compound covalently modifies the active site serine nucleophiles of FAAH and MAGL
Comparison with Similar Compounds
SA 57 is unique due to its high selectivity and potency as an inhibitor of FAAH. Similar compounds include:
JNJ-42165279: Another FAAH inhibitor with a different chemical structure but similar inhibitory effects.
URB-597: A well-known FAAH inhibitor used in various research studies.
BIA 10-2474: A compound with inhibitory effects on FAAH, but with a different safety profile.
SA 57 stands out due to its balanced inhibitory effects on FAAH, MAGL, and ABHD6, making it a valuable tool for studying the endocannabinoid system and developing new therapeutic agents .
properties
IUPAC Name |
[2-(methylamino)-2-oxoethyl] 4-[2-(4-chlorophenyl)ethyl]piperidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23ClN2O3/c1-19-16(21)12-23-17(22)20-10-8-14(9-11-20)3-2-13-4-6-15(18)7-5-13/h4-7,14H,2-3,8-12H2,1H3,(H,19,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFSSVCSHPDLFCM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)COC(=O)N1CCC(CC1)CCC2=CC=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23ClN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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